Ethyl 5-(3,3-dimethylbutanamido)-3-methylthiophene-2-carboxylate
Description
Ethyl 5-(3,3-dimethylbutanamido)-3-methylthiophene-2-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that can be synthesized using different methods.
Scientific Research Applications
Synthesis Methods
Ethyl 5-(3,3-dimethylbutanamido)-3-methylthiophene-2-carboxylate can be involved in complex synthesis processes, leading to compounds with potential application in various domains. For instance, the practical preparation and utilization of related ethyl methylthiophene carboxylates demonstrate operational simplicity and avoidance of strong bases, facilitating the synthesis on a multikilogram scale, which is essential for industrial applications (Kogami & Watanabe, 2011).
Biological Evaluation
Studies have synthesized novel compounds from ethyl methylthiophene carboxylate derivatives, evaluating their antioxidant, metal chelating activities, and potential in treating oxidative stress-associated diseases. This showcases the role of such compounds in medicinal chemistry and their potential therapeutic applications (Sudhana & Pradeepkiran Jangampalli Adi, 2019).
Material Science Applications
Ethyl methylthiophene carboxylates have also been utilized in the development of novel heterocyclic disperse dyes for dyeing polyester fibers. These dyes offer very good levelness and fastness properties on the polyester fabric, although they exhibit poor photostability. Such research illustrates the application of ethyl methylthiophene carboxylates in the textile industry, enhancing fabric properties through chemical synthesis (Iyun et al., 2015).
Pharmacological Studies
Further studies include the synthesis of derivatives for pharmacological analysis, demonstrating the versatility of ethyl methylthiophene carboxylates in developing new therapeutic agents. For example, compounds derived from ethyl methylthiophene carboxylates have been analyzed for their antimicrobial activities, showcasing the potential of these derivatives in creating new antibiotics and antimicrobial agents (Desai, Bhatt, & Joshi, 2019).
properties
IUPAC Name |
ethyl 5-(3,3-dimethylbutanoylamino)-3-methylthiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO3S/c1-6-18-13(17)12-9(2)7-11(19-12)15-10(16)8-14(3,4)5/h7H,6,8H2,1-5H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UIUBFWJUPQINTG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(S1)NC(=O)CC(C)(C)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.39 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-methyl-6-oxopyrimidin-1(6H)-yl)-N-(1,3,6-trimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)acetamide](/img/structure/B2828965.png)
![2,2-Dimethyl-1-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]butan-1-one](/img/structure/B2828967.png)
![N-(1,3-benzodioxol-5-ylmethyl)-6-[6-({2-[(4-ethoxyphenyl)amino]-2-oxoethyl}thio)-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]hexanamide](/img/structure/B2828968.png)
![9H-Tribenzo[a,c,e][7]annulen-9-one](/img/structure/B2828970.png)
![N-(3-chloro-2-methylphenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide](/img/structure/B2828975.png)
![2-(1,3-dimethyl-2,4-dioxo-7-thiophen-2-ylpyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-(oxolan-2-ylmethyl)acetamide](/img/structure/B2828977.png)
![2,2,2-trifluoroethyl N-[3-(2-oxopyrrolidin-1-yl)propyl]carbamate](/img/structure/B2828981.png)
